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Compound of Interest

Compound Name:
2-(2-(Hydroxymethyl)-5-

nitrophenyl)ethanol

Cat. No.: B179567 Get Quote

As a novel chemical entity, "2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol" presents a largely

unexplored landscape for research and development. This technical guide outlines potential

research avenues for this compound, targeting researchers, scientists, and professionals in

drug development. The proposed research is based on the structural motifs present in the

molecule, namely the nitrophenyl and phenylethanol groups, which are found in various

biologically active compounds.

Chemical Profile and Synthesis
1.1. Structural and Physicochemical Properties (Predicted)

A fundamental step in evaluating a new chemical entity is to determine its physicochemical

properties. These parameters are crucial for predicting its ADME (Absorption, Distribution,

Metabolism, and Excretion) profile and for designing appropriate formulations.
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Property Predicted Value Method of Prediction

Molecular Weight 197.19 g/mol -

LogP (octanol-water partition

coefficient)
1.2 - 1.8 ALOGPS, Molinspiration

Water Solubility Moderate
Based on LogP and polar

functional groups

pKa (acidic/basic) Neutral -

Hydrogen Bond Donors 2 -

Hydrogen Bond Acceptors 4 -

1.2. Proposed Synthetic Pathway

A plausible synthetic route for 2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol could start from a

commercially available starting material, such as 2-bromo-4-nitro-1-(methoxymethyl)benzene.

The following diagram illustrates a potential multi-step synthesis.

Proposed Synthesis

2-bromo-4-nitro-1-(methoxymethyl)benzene Grignard Reagent Formation
Mg, THF

Reaction with Ethylene Oxide
Ethylene Oxide

2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol
Acidic Workup (e.g., HCl)

Click to download full resolution via product page

Caption: A potential synthetic route for the target compound.

Potential Research Areas in Oncology
The presence of a nitroaromatic group suggests a potential application in oncology, particularly

in targeting hypoxic tumors.

2.1. Hypoxia-Activated Prodrug Strategy
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Many solid tumors have hypoxic (low oxygen) regions, which are often resistant to conventional

therapies. Nitroaromatic compounds can be selectively activated in these regions by

nitroreductase enzymes, which are overexpressed under hypoxic conditions. This activation

leads to the formation of cytotoxic species that can kill cancer cells.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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